Cas no 2137518-02-4 (Sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate)

• Product Name: Sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate
• CAS No: 2137518-02-4
• MF: C₈H₆BrNaO₄S
• MW: 301.089611530304
• CID: 6258204
• PubChem ID: 165662911
• Update Time: 2025-05-23

Sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723768
• 2137518-02-4
• sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate
• Sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate

• Inchi： 1S/C8H7BrO4S.Na/c1-13-8(10)5-3-2-4-6(7(5)9)14(11)12;/h2-4H,1H3,(H,11,12);/q;+1/p-1
• InChI Key： CLONIUGIWLKITQ-UHFFFAOYSA-M
• SMILES： BrC1C(=CC=CC=1C(=O)OC)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 299.90679g/mol
• Monoisotopic Mass: 299.90679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate

Comprehensive Overview of Sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 2137518-02-4)

Sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 2137518-02-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a methoxycarbonyl group, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in cross-coupling reactions and sulfonation processes, aligning with current trends in sustainable and efficient synthetic methodologies.

The compound's benzene-sulfinate backbone contributes to its versatility in constructing complex molecular frameworks. Recent studies highlight its potential in bioconjugation and drug discovery, addressing growing demand for novel therapeutic agents. As the pharmaceutical industry shifts toward green chemistry, Sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate has gained attention for its compatibility with catalytic transformations and atom-economical reactions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity of CAS No. 2137518-02-4. Its stability under controlled conditions makes it suitable for high-throughput screening applications. The compound's solubility profile in polar solvents like DMSO and water further enhances its utility in biomedical research.

In material science, derivatives of Sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate have shown promise in developing organic electronic materials. This aligns with global interest in flexible electronics and energy storage solutions. Researchers frequently search for "sulfinate reagents for OLEDs" or "benzene derivatives in battery materials," reflecting cross-disciplinary applications.

Quality control protocols for 2137518-02-4 emphasize residual solvent analysis and heavy metal testing, meeting stringent regulatory standards. The compound's structure-activity relationships are frequently investigated through computational modeling, bridging cheminformatics with experimental chemistry. Such approaches answer common search queries like "predicting sulfinate reactivity" in AI-driven research platforms.

Emerging applications include its use as a photoactive component in photoredox catalysis, responding to industry demands for visible-light-mediated reactions. The bromo-substituent offers strategic handles for further functionalization, making it relevant to trending topics like "C-H activation strategies" and "late-stage diversification" in medicinal chemistry.

Storage recommendations for Sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate typically suggest argon atmosphere protection and low-temperature preservation to maintain stability. These protocols address frequent questions about "handling air-sensitive sulfinates" in laboratory settings. The compound's crystalline form has been characterized by X-ray diffraction, providing structural insights valuable for solid-state chemistry applications.

Recent patent literature reveals innovative uses of CAS 2137518-02-4 in biodegradable polymer synthesis, connecting to environmental sustainability trends. Its electron-withdrawing properties make it particularly useful in designing high-performance materials with tailored electronic characteristics. These developments respond to market needs captured in search terms like "eco-friendly sulfinate additives."

In conclusion, Sodium 2-bromo-3-(methoxycarbonyl)benzene-1-sulfinate represents a multifaceted compound bridging pharmaceutical innovation and advanced materials science. Its structural features and reactivity patterns continue to inspire research across multiple disciplines, positioning it as a compound of significant scientific and industrial interest.